Cas no 7514-02-5 ((z)-3-(2-chlorophenyl)-2-phenylprop-2-enoic Acid)

• Product Name: (z)-3-(2-chlorophenyl)-2-phenylprop-2-enoic Acid
• CAS No: 7514-02-5
• MF: C₁₅H₁₁ClO₂
• MW: 258.699643373489
• CID: 981548
• PubChem ID: 807486
• Update Time: 2025-04-19

(z)-3-(2-chlorophenyl)-2-phenylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• (z)-3-(2-chlorophenyl)-2-phenylprop-2-enoic Acid
• 2-Phenyl-3t-(2-chlor-phenyl)-acrylsaeure; NSC407584; AKOS005923147; 3t-(2-chloro-phenyl)-2-phenyl-acrylic acid; MLS003171614; trans-3-< 2-Chlor-phenyl> -2-phenyl-acrylsaeure; (E)-3-(2-chlorophenyl)-2-phenyl-prop-2-enoic acid; 3t-(2-Chlor-phenyl)-2-phenyl-acrylsaeure; AC1LFR2G;
• NSC407584
• DTXSID20355584
• NSC-407584
• MLS003171614
• CHEMBL2237324
• 7514-02-5
• AKOS005923147

• Inchi： 1S/C15H11ClO2/c16-14-9-5-4-8-12(14)10-13(15(17)18)11-6-2-1-3-7-11/h1-10H,(H,17,18)/b13-10-
• InChI Key： XRUILMSWZHTDSO-RAXLEYEMSA-N
• SMILES： ClC1C=CC=CC=1/C=C(\C(=O)O)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 258.04483
• Monoisotopic Mass: 258.044757
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.3
• XLogP3: 4.1

Experimental Properties

• Density: 1.299
• Boiling Point: 368.8°Cat760mmHg
• Flash Point: 176.8°C
• PSA: 37.3
• LogP: 3.96520